Cas no 661450-77-7 (5-Pyrimidinecarboxaldehyde, 4-amino-2-(butylthio)-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 4-amino-2-(butylthio)-
• CAS No: 661450-77-7
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 1703288
• Update Time: 2024-08-31

5-Pyrimidinecarboxaldehyde, 4-amino-2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-amino-2-(butylthio)-

• Inchi： 1S/C9H13N3OS/c1-2-3-4-14-9-11-5-7(6-13)8(10)12-9/h5-6H,2-4H2,1H3,(H2,10,11,12)
• InChI Key： JMCIJYCEOWHXSR-UHFFFAOYSA-N
• SMILES： C1(SCCCC)=NC=C(C=O)C(N)=N1

Computed Properties

• Exact Mass: 211.07809

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 396.2±27.0 °C(Predicted)
• PSA: 68.87
• pka: 2.30±0.10(Predicted)